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Compound of Interest

Compound Name: Trandolaprilate-d6

Cat. No.: B12400322 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Trandolaprilat is the active metabolite of the prodrug trandolapril, a potent angiotensin-

converting enzyme (ACE) inhibitor used in the management of hypertension.[1][2][3][4]

Trandolaprilat-d6 is a deuterated internal standard of Trandolaprilat, essential for accurate

quantification in pharmacokinetic and metabolic studies using mass spectrometry. This

document provides a detailed protocol for the preparation of a Trandolaprilat-d6 stock solution

for research purposes.

Quantitative Data Summary
A clear understanding of the physicochemical properties of Trandolaprilat-d6 is crucial for

accurate stock solution preparation. The table below summarizes the key quantitative data for

this compound.
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Parameter Value Reference

Molecular Formula C₂₂H₂₄D₆N₂O₅ [5]

Molecular Weight 408.52 g/mol [5]

CAS Number (Unlabeled) 87679-71-8 [1][5]

Recommended Storage -20°C [6]

Purity ≥98% [4][6]

Supplied As Crystalline solid [6]

Note: Solubility data for Trandolaprilat-d6 is not readily available. The protocol below utilizes

common solvents for similar compounds like Trandolapril, which is soluble in DMSO and

ethanol.[6] Researchers should perform solubility tests for their specific application.

Experimental Protocol: Trandolaprilat-d6 Stock
Solution Preparation
This protocol outlines the step-by-step methodology for preparing a 1 mg/mL stock solution of

Trandolaprilat-d6.

Materials:

Trandolaprilat-d6 (crystalline solid)

Dimethyl sulfoxide (DMSO), HPLC grade or higher

Analytical balance (accurate to at least 0.01 mg)

Calibrated micropipettes and sterile, nuclease-free tips

Volumetric flask (e.g., 1 mL or 5 mL, Class A)

Vortex mixer

Cryogenic vials for storage
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Procedure:

Equilibration: Before opening, allow the vial of Trandolaprilat-d6 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

onto the compound.

Weighing: Tare the analytical balance with a clean, empty weigh boat. Carefully weigh the

desired amount of Trandolaprilat-d6. For a 1 mg/mL stock solution, accurately weigh

approximately 1 mg of the compound. Record the exact weight.

Dissolution:

Transfer the weighed Trandolaprilat-d6 to a clean, appropriately sized volumetric flask.

Add a small amount of DMSO (approximately 50-70% of the final volume) to the flask.

Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer at a low to

medium speed to ensure complete dissolution. Visually inspect the solution to confirm that

no solid particles remain.

Volume Adjustment: Once the solid is completely dissolved, add DMSO to the volumetric

flask until the meniscus reaches the calibration mark.

Homogenization: Cap the volumetric flask and invert it several times (at least 10-15 times) to

ensure the solution is homogeneous.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in cryogenic vials. This prevents

repeated freeze-thaw cycles which can degrade the compound.

Clearly label each vial with the compound name, concentration, solvent, preparation date,

and your initials.

Store the aliquots at -20°C for long-term storage.

Safety Precautions:
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling Trandolaprilat-d6 and DMSO.

Perform all weighing and dissolution steps in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for Trandolaprilat-d6 and DMSO for detailed safety

information.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the Trandolaprilat-d6 stock

solution.
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Caption: Workflow for Trandolaprilat-d6 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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